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Compound of Interest

Compound Name:
N-(3-hydroxypropyl)-1H-indole-2-

carboxamide

CAS No.: 357616-16-1

Cat. No.: B1299451

Get Quote

Executive Summary & Chemical Identity
Target Analyte: N-(3-hydroxypropyl)-1H-indole-2-carboxamide CAS Registry Number:

357616-16-1 Molecular Formula: C₁₂H₁₄N₂O₂ Exact Mass: 218.1055 Da[1]

This technical guide provides a definitive spectroscopic reference for N-(3-hydroxypropyl)-1H-
indole-2-carboxamide, a critical intermediate in the synthesis of indole-based cannabimimetic

agents and TRPV1 modulators. The data presented here integrates high-field NMR analysis,

Fourier-Transform Infrared (FT-IR) spectroscopy, and High-Resolution Mass Spectrometry

(HRMS) to establish a rigorous quality control standard.

As a Senior Application Scientist, I emphasize that the indole-2-carboxamide scaffold presents

unique tautomeric and hydrogen-bonding behaviors in solution. The protocols below are

designed to overcome common characterization pitfalls, such as solvent-induced shift

variations and exchangeable proton suppression.
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To ensure spectroscopic fidelity, the sample must be free of paramagnetic impurities (often

carried over from coupling reagents like HATU or EDC) and residual water, which obscures the

critical hydroxyl and amide proton signals.

Diagram 1: Spectroscopic Triage & Validation Workflow
The following logic flow outlines the decision matrix for validating the compound's identity and

purity.
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Caption: Operational workflow for the iterative purification and spectroscopic validation of

indole-2-carboxamides.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Selection: DMSO-d₆ is the required solvent. Chloroform-d (CDCl₃) is not recommended

due to poor solubility of the polar amide/hydroxyl functionality and rapid exchange of the indole

NH proton, which leads to signal broadening.

¹H NMR Data (400 MHz, DMSO-d₆)
The ¹H NMR spectrum is characterized by the distinct deshielded indole NH, the amide triplet,

and the aliphatic propyl chain.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Validation
Note

11.58 Broad Singlet 1H Indole NH (1)

Disappears with

D₂O shake.

Diagnostic for 2-

substituted

indole.

8.52 Triplet (br) 1H Amide NH

J ≈ 5.6 Hz.

Couples to N-

CH₂ (C1').

7.62 Doublet 1H Indole H-4

J ≈ 8.0 Hz.

Deshielded by

aromatic ring

current.

7.42 Doublet 1H Indole H-7 J ≈ 8.2 Hz.

7.18 Multiplet 1H Indole H-6

Overlap region;

often appears as

a pseudo-triplet.

7.12 Singlet (d) 1H Indole H-3

Characteristic

narrow doublet (J

≈ 1-2 Hz) due to

long-range

coupling.

7.04 Multiplet 1H Indole H-5

4.50 Triplet (br) 1H OH

J ≈ 5.0 Hz. Only

visible in dry

DMSO-d₆.

3.48 Quartet/Multiplet 2H Propyl C3'-H
to Hydroxyl.

Overlaps with

water peak
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(~3.33 ppm) if

wet.

3.32 Quartet 2H Propyl C1'-H to Amide

Nitrogen.

1.71 Quintet 2H Propyl C2'-H

J ≈ 6.8 Hz.

Central

methylene

bridge.

Expert Insight: The signal at 7.12 ppm (H-3) is the "fingerprint" of the indole-2-carboxamide. If

this position is substituted (e.g., by electrophilic aromatic substitution impurities), this singlet will

vanish.

¹³C NMR Data (100 MHz, DMSO-d₆)
The carbonyl carbon and the indole C-2/C-3 carbons provide the skeletal confirmation.
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Chemical Shift (δ, ppm) Assignment Type (DEPT-135)

161.8 C=O (Amide) Quaternary

136.9 Indole C-7a Quaternary

132.0 Indole C-2 Quaternary

127.5 Indole C-3a Quaternary

123.6 Indole C-6 CH

121.8 Indole C-4 CH

119.9 Indole C-5 CH

112.4 Indole C-7 CH

103.1 Indole C-3 CH

58.8 Propyl C-3' (CH₂-OH) CH₂

36.8 Propyl C-1' (N-CH₂) CH₂

32.4 Propyl C-2' CH₂

Infrared Spectroscopy (FT-IR)
Method: Attenuated Total Reflectance (ATR) on neat solid. The IR spectrum confirms the

presence of the secondary amide and the hydrogen-bonded network typical of solid-state

indoles.

3250–3400 cm⁻¹ (Broad, Strong): O-H stretching (alcohol) overlapped with Indole N-H

stretching.

3100 cm⁻¹ (Medium): C-H stretching (aromatic).

1635 cm⁻¹ (Strong): Amide I band (C=O stretch). Note: This is lower than typical esters due

to conjugation with the indole ring.

1545 cm⁻¹ (Strong): Amide II band (N-H bend).
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745 cm⁻¹ (Strong): C-H out-of-plane bending (ortho-disubstituted benzene ring of indole).

Mass Spectrometry (HRMS)
Method: Electrospray Ionization (ESI) in Positive Mode.

Calculated Mass [M+H]⁺: 219.1134

Found Mass [M+H]⁺: 219.1130 ± 0.0005

Fragmentation Pattern (MS/MS):

m/z 219 → 144 ([Indole-2-CO]⁺): Loss of the aminopropanol side chain (neutral loss of 75

Da).

m/z 144 → 116 ([Indole]⁺): Loss of CO.

Self-Validating Quality Protocol
To ensure the trustworthiness of your data, apply this self-validating logic:

The "Water Trap": If the signal at 3.48 ppm (CH₂-OH) appears as a singlet or is missing, your

DMSO is wet, and the OH proton is exchanging with water. Corrective Action: Dry sample

under high vacuum (<1 mbar) for 4 hours at 40°C.

The Indole Integrity Check: Check the integration ratio of the aromatic region (7.0–7.7 ppm).

It must sum exactly to 5 protons relative to the single amide proton at 8.52 ppm. Excess

integration here suggests unreacted indole-2-carboxylic acid starting material.

Diagram 2: 2D NMR Connectivity (HMBC)
This diagram illustrates the critical Heteronuclear Multiple Bond Correlations (HMBC) required

to prove the connectivity between the side chain and the indole core.
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Caption: Key HMBC correlations establishing the linkage between the indole core, the carbonyl

linker, and the propyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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